Cas no 1803571-35-8 (7-(Benzyloxy)quinazoline)

• Product Name: 7-(Benzyloxy)quinazoline
• CAS No: 1803571-35-8
• MF: C₁₅H₁₂N₂O
• MW: 236.268583297729
• CID: 5694409
• PubChem ID: 68887122
• Update Time: 2025-06-11

7-(Benzyloxy)quinazoline Chemical and Physical Properties

Names and Identifiers

• 1803571-35-8
• 7-(benzyloxy)quinazoline
• SCHEMBL4037273
• EN300-190791
• 7-phenylmethoxyquinazoline
• Quinazoline, 7-(phenylmethoxy)-
• 7-(Benzyloxy)quinazoline

• Inchi： 1S/C15H12N2O/c1-2-4-12(5-3-1)10-18-14-7-6-13-9-16-11-17-15(13)8-14/h1-9,11H,10H2
• InChI Key： HTCIUCYRIWHINZ-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1C=CC2=CN=CN=C2C=1

Computed Properties

• Exact Mass: 236.094963011g/mol
• Monoisotopic Mass: 236.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 35Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 403.6±20.0 °C at 760 mmHg
• Flash Point: 146.2±12.0 °C
• pka: 3.60±0.70(Predicted)
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

7-(Benzyloxy)quinazoline Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 7-(Benzyloxy)quinazoline

Recent Advances in the Study of 7-(Benzyloxy)quinazoline (CAS: 1803571-35-8) in Chemical Biology and Pharmaceutical Research

7-(Benzyloxy)quinazoline (CAS: 1803571-35-8) is a quinazoline derivative that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. Quinazoline derivatives are known for their diverse biological activities, including anticancer, antimicrobial, and anti-inflammatory properties. This compound, in particular, has been studied for its role as a key intermediate in the synthesis of more complex molecules with therapeutic potential. Recent studies have focused on its mechanism of action, synthetic pathways, and potential applications in drug development.

One of the most notable aspects of 7-(Benzyloxy)quinazoline is its utility as a building block in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. Researchers have explored the use of 7-(Benzyloxy)quinazoline as a precursor in the development of small-molecule inhibitors targeting specific kinases, such as EGFR (epidermal growth factor receptor) and VEGFR (vascular endothelial growth factor receptor). These inhibitors have shown promise in preclinical studies for their ability to disrupt aberrant signaling pathways in cancer cells.

In addition to its role in kinase inhibitor development, 7-(Benzyloxy)quinazoline has also been investigated for its antimicrobial properties. A recent study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent activity against a range of Gram-positive and Gram-negative bacteria. The study highlighted the compound's ability to interfere with bacterial cell wall synthesis, making it a potential candidate for the development of new antibiotics. This is particularly relevant in the context of rising antibiotic resistance, where novel antimicrobial agents are urgently needed.

The synthetic pathways for 7-(Benzyloxy)quinazoline have also been a focus of recent research. Optimizing the synthesis of this compound is crucial for its large-scale production and subsequent application in drug development. A 2023 study in Organic Process Research & Development detailed a novel, high-yield synthesis route that reduces the number of steps and improves overall efficiency. This advancement is expected to facilitate further research and development efforts involving 7-(Benzyloxy)quinazoline and its derivatives.

Despite these promising developments, challenges remain in the clinical translation of 7-(Benzyloxy)quinazoline-based therapies. Issues such as bioavailability, toxicity, and selectivity need to be addressed in future studies. However, the compound's versatility and demonstrated biological activities make it a valuable tool in the ongoing search for new therapeutic agents. As research continues, 7-(Benzyloxy)quinazoline is likely to play an increasingly important role in the fields of chemical biology and pharmaceutical science.

In conclusion, 7-(Benzyloxy)quinazoline (CAS: 1803571-35-8) represents a promising area of research with potential applications in oncology, antimicrobial therapy, and beyond. Its role as a synthetic intermediate and its diverse biological activities underscore its importance in modern drug discovery. Continued exploration of this compound and its derivatives is expected to yield valuable insights and novel therapeutic candidates in the coming years.